N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylacetamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-phenylacetamide
• InChI: InChI=1S/C20H18FN3O2/c21-17-8-6-16(7-9-17)18-10-11-20(26)24(23-18)13-12-22-19(25)14-15-4-2-1-3-5-15/h1-11H,12-14H2,(H,22,25)
• InChI Key: YKXQKNRBLDWRFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 921803-91-0

Description

N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C20H18FN3O2 and its molecular weight is 351.381. The purity is usually 95%.
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Scientific Research Applications

• Cancer Research : A derivative of this compound, ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate, has shown potent cytotoxic activity against human cancer cell lines, such as cervical cancer, lung adenocarcinoma, and triple negative breast cancer cells. This compound also exhibited inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating potential as an effective anti-cancer agent (Riadi et al., 2021).

• Glutaminase Inhibition : Analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), a potent and selective inhibitor of kidney-type glutaminase, have been synthesized and evaluated. This research is significant for developing more potent glutaminase inhibitors with improved drug-like properties, which is crucial for cancer therapy (Shukla et al., 2012).

• Anti-inflammatory Activity : Synthesis of derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide has shown significant anti-inflammatory activity. Such compounds could have potential therapeutic applications in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Mechanism of Action

If the compound is a drug or biologically active molecule, its mechanism of action in the body would be studied. This could involve looking at the compound’s pharmacodynamics (what the drug does to the body) and pharmacokinetics (what the body does to the drug).

Safety and Hazards

Information on the compound’s toxicity, flammability, environmental impact, and safe handling procedures would be included here.